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Compound of Interest

Compound Name: 2,3-Dihydroxypropyl methacrylate

Cat. No.: B035601

Essential Safety and Handling Guide for 2,3-
Dihydroxypropyl Methacrylate

This guide provides immediate safety, handling, and disposal protocols for 2,3-
Dihydroxypropyl methacrylate (CAS No: 5919-74-4), tailored for research and drug
development professionals. Adherence to these procedures is critical for ensuring laboratory
safety and minimizing exposure risks.

Chemical Identifier: 2,3-Dihydroxypropyl methacrylate[1][2] Synonyms: GMMA, glycerol

monomethacrylate[1]
Parameter Value Source
Storage Temperature 2-8°C [3][4]
Inhibitor Content (MEHQ) 50-350 ppm [4]
P95 (US) or P1 (EU EN 143)
Respiratory Protection particle respirator for nuisance [3]

exposures
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Standard Operating Procedure: Handling 2,3-
Dihydroxypropyl Methacrylate

This protocol outlines the step-by-step process for the safe handling of 2,3-Dihydroxypropyl
methacrylate from receipt to disposal.

Pre-Handling and Preparation

¢ Risk Assessment: Before beginning any work, conduct a thorough risk assessment for the
planned experiment. Identify potential hazards, including skin/eye contact, inhalation, and
ingestion.

o Gather PPE: Ensure all necessary Personal Protective Equipment (PPE) is available and in
good condition. Refer to the PPE table below for specific requirements.

o Work Area Setup: Designate a specific, well-ventilated work area, preferably within a
chemical fume hood.[3][5] Ensure an eyewash station and safety shower are readily
accessible.

o Material Verification: Confirm the chemical identity and check the container for any damage
or leaks before moving it to the work area.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to prevent exposure.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b035601?utm_src=pdf-body
https://www.benchchem.com/product/b035601?utm_src=pdf-body
https://www.benchchem.com/product/b035601?utm_src=pdf-body
https://www.benchchem.com/product/b035601?utm_src=pdf-body
https://www.angenechemical.com/sds/5919-74-4.pdf
https://www.2spi.com/catalog/documents/2671.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b035601?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Protection Type

Specification

Rationale

Eye and Face

Chemical splash goggles and
a face shield.[3][5]

Protects against splashes that
can cause serious eye
irritation.[1][3]

Hand Protection

Chemical-resistant gloves
(e.g., nitrile). Inspect gloves

before each use.[3]

Prevents skin contact, which
can cause irritation and allergic

reactions.[3][6]

Body Protection

A complete protective suit or a
lab coat with full-length

sleeves.[3]

Protects against accidental

skin exposure.

Respiratory

Use only in a well-ventilated
area. For nuisance exposures
or if aerosolization is possible,
use a P95 (US) or P1 (EU EN
143) particle respirator.[3]

Mitigates the risk of respiratory

tract irritation.[3]

Safe Handling and Use

e Dispensing:

o Perform all transfers and dispensing of the chemical inside a certified chemical fume hood

to minimize vapor inhalation.[3]

o Avoid the formation of dust and aerosols.[3]

e During Use:

o Keep the container tightly closed when not in use.[5]

o Avoid contact with skin, eyes, and clothing.[5]

o Do not eat, drink, or smoke in the work area.[7]

e Storage:
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o Store in a tightly sealed container in a cool, dry, and dark place at 2-8°C.[3][4][5]
o The material is light and heat-sensitive.[6]

o Store under an inert atmosphere.[3]

Spill and Emergency Procedures

e Minor Spill (in fume hood):
o Ensure PPE is worn.
o Contain the spill with an inert absorbent material (e.g., vermiculite, sand).

o Carefully sweep or scoop up the absorbed material into a suitable, labeled container for
disposal.[3]

o Clean the spill area with soap and water.
e Major Spill (outside fume hood):

o Evacuate personnel to a safe area.[3]

o Ensure the area is well-ventilated.

o Prevent the spill from entering drains.[3]

o Follow your institution's emergency spill response protocol.
e First Aid:

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids. Remove contact lenses if present and easy to do. Seek immediate medical
attention.[1][3]

o Skin Contact: Remove contaminated clothing immediately. Wash the affected area with
soap and plenty of water. If skin irritation or a rash occurs, seek medical advice.[1][3][6]
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o Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not
breathing, provide artificial respiration. Seek medical attention.[3][8]

o Ingestion: Rinse mouth thoroughly with water. Do NOT induce vomiting. Never give
anything by mouth to an unconscious person. Call a physician or poison control center
immediately.[1][3]

Waste Disposal and Decontamination

o Waste Collection:

o Collect all waste material (including contaminated absorbent material, gloves, and empty
containers) in a designated, properly labeled, and sealed hazardous waste container.

e Disposal:
o Dispose of all waste through a licensed professional waste disposal service.[3]
o Contaminated packaging should be treated as unused product.[3]
o Follow all local, state, and federal regulations for hazardous waste disposal.[1]
o Decontamination:
o Thoroughly wash all surfaces and equipment that came into contact with the chemical.
o Wash hands thoroughly with soap and water after handling is complete.[1][3]

Workflow for Safe Handling of 2,3-Dihydroxypropyl
Methacrylate
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1. Preparation
- Risk Assessment
- Assemble PPE
- Prepare Workspace

2. Handling
- Work in Fume Hood
- Dispense Carefully
- Keep Container Closed

3. Use in Experiment
- Follow Protocol
- Monitor for Spills

Exposure Occurs

5. First Aid
- Eyes: Flush 15 min
- Skin: Wash w/ Soap
- Inhale: Fresh Air
- Seek Medical Attention

4. Spill Response
- Evacuate (if major)
- Contain & Clean
- Report Incident

v

6. Post-Experiment Cleanup
- Decontaminate Surfaces
- Remove PPE Correctly

7. Waste Disposal
- Collect in Labeled Container
- Use Licensed Disposal Service

Procedure Complete

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2,3-Dihydroxypropyl methacrylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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